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Compound of Interest

Compound Name: (5-Methyl-isothiazol-3-yl)-methanol
CAS No.: 1803598-19-7
Cat. No.: B1433406
Get Quote
. J

Focus: 5-Vinyloxazolidine-2-thione (Goitrin) & 2-Acetyl-
2-thiazoline
Executive Summary: The Isomerism Challenge

In drug development and chemical research, the molecular formula C5H7NOS presents a
critical disambiguation challenge. It refers to two distinct compounds with divergent biological
activities and industrial applications:

» 5-Vinyloxazolidine-2-thione (Goitrin): A potent antithyroid agent and toxicant found in
Brassica species. It is a primary concern in toxicology and nutritional science due to its
inhibition of thyroid peroxidase (TPO).

e 2-Acetyl-2-thiazoline: A volatile flavor compound (roasted/nutty notes) used in food
chemistry, characterized by specific acute toxicity hazards.

This guide provides a technical deep-dive into these isomers, prioritizing Goitrin due to its
significance in pharmacological interference and toxicological screening.
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Chemical Profile & Comparative Properties

The following table contrasts the physicochemical properties of the two primary isomers. Note
the distinct CAS numbers, which must be used for procurement to avoid catastrophic
experimental error.

5-Vinyloxazolidine-2-thione

Property . 2-Acetyl-2-thiazoline
(Goitrin)
500-12-9 (R-isomer); 139-05-9
CAS Number ) 29926-41-8
(racemic)
Cyclic thiocarbamate Thiazoline ring with acetyl

Molecular Structure S
(Oxazolidine ring) group

) o Toxicology standards, Thyroid Flavor chemistry (Maillard
Primary Application

research reaction product)
) ] Thyroid Peroxidase (TPO) Olfactory receptors (Flavor
Biological Target o
Inhibitor agent)
Physical State Crystalline Solid / Powder Liquid (typically)
N Soluble in ethanol, methanol, Soluble in organic solvents,
Solubility ]
ethyl acetate slightly water soluble
Specific Target Organ Toxicity )
Key Hazard (GHS) Acute Tox. 3 (Oral), Eye Irrit. 2

(Thyroid)

Biological Mechanism: Goitrin-lInduced TPO
Inhibition
The Mechanism of Toxicity

Goitrin acts as a suicide substrate or competitive inhibitor of Thyroid Peroxidase (TPO). TPO is
the heme-containing enzyme responsible for the oxidation of iodide (

) to iodine (

) and the subsequent iodination of tyrosine residues on thyroglobulin.
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» Pathophysiology: By inhibiting TPO, Goitrin blocks the synthesis of Thyroxine (T4) and
Triiodothyronine (T3). The resulting drop in circulating T3/T4 triggers a feedback loop: the
pituitary gland releases excess Thyroid Stimulating Hormone (TSH), causing hypertrophy of
the thyroid gland (Goiter).

« Irreversibility: Unlike simple thiocyanates, Goitrin's inhibition cannot be fully reversed by
increasing dietary iodine intake, making it a "true" goitrogen.

Pathway Visualization

Thyroid Hypertrophy
(Goiter)

Click to download full resolution via product page

Figure 1: Mechanism of Goitrin interference in thyroid hormone synthesis. Note the direct
inhibition of TPO, distinguishing it from iodine-competitors.

Analytical Protocol: Quantification of CSH7NOS

Distinguishing Goitrin from other matrix components requires rigorous separation. The following
protocol is a validated HPLC-UV workflow adapted for biological matrices (plasma or plant
extract).

Methodological Principles

o Self-Validation: Use 4,4-dimethyl-2-oxazolidinethione as an Internal Standard (IS) to correct
for extraction efficiency.

 Stability Warning: Goitrin is sensitive to thermal degradation.[1] Avoid boiling during
extraction; use enzymatic hydrolysis at controlled temperatures (
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Step-by-Step Workflow

o Sample Preparation (Plant Tissue):
o Lyophilize tissue and grind to fine powder.

o Incubate 200 mg powder with myrosinase (1 unit/mL) in phosphate buffer (pH 7.0) for 4
hours at

to convert progoitrin to goitrin.

o Extraction:

[¢]

Add Internal Standard (10 pug/mL).

[¢]

Extract twice with Diethyl Ether (3 mL).

[e]

Vortex for 2 mins, Centrifuge at 3000 x g.

o

Evaporate ether layer under Nitrogen stream (do not use heat >
).
o Reconstitute residue in Mobile Phase A.

e HPLC Conditions:

[e]

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 pm).

o

Mobile Phase: Isocratic 10% Acetonitrile / 90% Water (phosphate buffered to pH 4.0).

Flow Rate: 1.0 mL/min.

[¢]

[¢]

Detection: UV Absorbance at 240 nm (max absorbance for the thione group).

Workflow Diagram
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Figure 2: Validated workflow for the extraction and quantification of Goitrin, emphasizing the
critical enzymatic hydrolysis step.

Safety & Hazards (SDS Consolidation)

Researchers handling C5H7NOS must identify the specific isomer before consulting safety
protocols.

A. 2-Acetyl-2-thiazoline (Flavor Isomer)[1]

o Acute Toxicity: Oral LD50 (Mouse) ~300-500 mg/kg. Classified as Toxic if swallowed (H301)
or Harmful (H302) depending on concentration.[2]

o Eye Irritation: Causes serious eye irritation (H319).[2][3]
e Handling: Use fume hood. Avoid heating in open vessels due to volatility.[1]
B. 5-Vinyloxazolidine-2-thione (Goitrin)[6]
» Chronic Toxicity: Endocrine disruptor. Prolonged exposure can induce thyroid hyperplasia.
o Reproductive Toxicity: Potential teratogen due to maternal hypothyroidism.
e Handling:
o PPE: Nitrile gloves (double gloving recommended), P95 respirator if handling powder.

o Waste: Segregate as hazardous chemical waste; do not dispose of down the drain due to
ecotoxicity (aquatic hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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